Cas no 2639415-79-3 (lithium(1+) 2-{4-amino-1-(tert-butoxy)carbonylpiperidin-3-yl}acetate)

• Product Name: lithium(1+) 2-{4-amino-1-(tert-butoxy)carbonylpiperidin-3-yl}acetate
• CAS No: 2639415-79-3
• MF: C₁₂H₂₁LiN₂O₄
• MW: 264.247143507004
• MDL: MFCD33549643
• CID: 5641084
• PubChem ID: 165900996
• Update Time: 2023-11-27

lithium(1+) 2-{4-amino-1-(tert-butoxy)carbonylpiperidin-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-27780203
• lithium(1+) 2-{4-amino-1-[(tert-butoxy)carbonyl]piperidin-3-yl}acetate
• 2639415-79-3
• lithium(1+) 2-{4-amino-1-(tert-butoxy)carbonylpiperidin-3-yl}acetate

• MDL： MFCD33549643
• Inchi： 1S/C12H22N2O4.Li/c1-12(2,3)18-11(17)14-5-4-9(13)8(7-14)6-10(15)16;/h8-9H,4-7,13H2,1-3H3,(H,15,16);/q;+1/p-1
• InChI Key： QAOHBHUDVFSWED-UHFFFAOYSA-M
• SMILES： O(C(C)(C)C)C(N1CCC(C(CC(=O)[O-])C1)N)=O.[Li+]

Computed Properties

• Exact Mass: 264.16613559g/mol
• Monoisotopic Mass: 264.16613559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.7Ų